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Compound of Interest

Compound Name: n-Propyl acrylate

CAS No.: 24979-82-6

Cat. No.: B7721415

Get Quote

n-Propyl acrylate (C₆H₁₀O₂) is an acrylic acid ester monomer that serves as a vital building

block in the synthesis of a wide array of polymers.[1][2] Its distinct chemical structure, featuring

a reactive vinyl group and a propyl ester moiety, imparts specific properties to the resulting

polymers, such as flexibility, adhesion, and hydrophobicity. These characteristics make it an

indispensable component in the formulation of coatings, adhesives, textiles, leather finishes,

and paper coatings.[1][3][4]

The synthesis of high-purity n-propyl acrylate is a task that demands precision and a thorough

understanding of the underlying chemical principles. The monomer's inherent propensity for

spontaneous, exothermic polymerization presents a significant challenge during both synthesis

and purification.[5] This guide, intended for researchers and chemical development

professionals, provides a comprehensive overview of the core methodologies for synthesizing

and purifying n-propyl acrylate, emphasizing the causality behind experimental choices and

the establishment of self-validating protocols to ensure safety and final product integrity.
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A clear understanding of the monomer's physical and chemical properties is fundamental for

designing synthesis and purification strategies. Key data is summarized below.

Property Value Source(s)

Molecular Formula C₆H₁₀O₂ [6][7]

Molecular Weight 114.14 g/mol [6][8]

Appearance Colorless liquid [6]

Boiling Point 122 °C (at 760 mmHg) [6]

Density ~0.92 g/cm³ [3]

Vapor Pressure 14.5 mmHg [6]

Solubility in Water Immiscible / Low solubility [1][3]

CAS Number 925-60-0 [7][8]

Core Synthesis Methodologies
The industrial and laboratory-scale synthesis of n-propyl acrylate is primarily achieved

through two principal esterification routes.[4][6]

Direct Esterification of Acrylic Acid
Direct esterification, a classic Fischer-Speier esterification, is the most common method. It

involves the reaction of acrylic acid with n-propanol in the presence of a strong acid catalyst.

Mechanism and Rationale: The reaction is an equilibrium-limited process.[9] An acid catalyst,

such as p-toluenesulfonic acid (p-TSA) or sulfuric acid, is essential to accelerate the reaction.

[8][10] The catalyst protonates the carbonyl oxygen of the acrylic acid, rendering the carbonyl

carbon more electrophilic and thus more susceptible to nucleophilic attack by the hydroxyl

group of n-propanol. Water is formed as a byproduct, and its continuous removal is critical to

drive the equilibrium towards the formation of the n-propyl acrylate product, in accordance

with Le Châtelier's principle.
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Start: Assemble Reaction Apparatus

Charge Reactor:
- n-Propanol
- Acrylic Acid

- p-TSA (Catalyst)
- MEHQ (Inhibitor)

Heat to Reflux
(e.g., 90-110°C)

Continuously remove water
(Dean-Stark)

Monitor Reaction
(GC, TLC) until completion

Cool Reaction Mixture
to Room Temperature

Wash with 10% NaOH or NaHCO₃ Solution

Neutralize Acid

Wash with Saturated NaCl Solution (Brine)

Remove Aqueous Impurities

Dry Organic Phase
(e.g., with MgSO₄)

Filter to Remove
Drying Agent

Vacuum Distillation
(Add fresh inhibitor)

Remove Solvent & Impurities

Collect Pure n-Propyl Acrylate Fraction

Quality Control Analysis
(GC, NMR, FTIR)

Verify Purity & Structure

End: Store Pure Monomer
(Inhibited, Refrigerated)

Click to download full resolution via product page

Workflow for n-Propyl Acrylate Synthesis and Purification.
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Step 1: Synthesis (Direct Esterification)
Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating

mantle, a Dean-Stark apparatus, and a reflux condenser.

Charging Reactants: To the flask, add n-propanol (e.g., 3.0 mmol), acrylic acid (e.g., 1.0

mmol), p-toluenesulfonic acid (p-TSA) as the catalyst (e.g., 0.1 equiv.), and a suitable

amount of MEHQ inhibitor (e.g., 100-200 ppm). [8]3. Reaction: Heat the mixture to a gentle

reflux (the exact temperature will depend on the solvent, if any, but is often in the 60-110 °C

range). [8]Water will begin to collect in the Dean-Stark trap as it is formed.

Monitoring: Monitor the reaction's progress by periodically taking small aliquots and

analyzing them via Gas Chromatography (GC) or Thin-Layer Chromatography (TLC) until the

consumption of acrylic acid plateaus.

Cooldown: Once the reaction is complete, turn off the heat and allow the mixture to cool to

room temperature.

Step 2: Work-up and Purification
Neutralization: Transfer the cooled reaction mixture to a separatory funnel. Wash the organic

mixture with a 10% sodium hydroxide or sodium bicarbonate solution to neutralize the p-TSA

catalyst and remove any unreacted acrylic acid. [8]Caution: This can be exothermic and may

cause gas evolution.

Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to

remove residual water and salts. [8]3. Drying: Separate the organic layer and dry it over an

anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

[8]4. Filtration: Filter the mixture to remove the drying agent. The resulting liquid is the crude

n-propyl acrylate.

Distillation: This is the most critical purification step. Add a fresh portion of a high-

temperature inhibitor (like PTZ) to the crude product. Perform a fractional distillation under

reduced pressure (vacuum). The use of a vacuum lowers the boiling point of the monomer,

significantly reducing the risk of thermally induced polymerization.
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Collection: Collect the fraction that distills at the correct temperature and pressure for n-
propyl acrylate (e.g., ~44 °C at 40 mmHg).

Quality Control and Analytical Verification
The purity and identity of the final product must be rigorously confirmed.

Gas Chromatography (GC): The primary method for determining the purity of the monomer.

A pure sample will show a single major peak. [11]* Nuclear Magnetic Resonance (NMR)

Spectroscopy: ¹H and ¹³C NMR provide unambiguous structural confirmation of the n-propyl
acrylate molecule by showing the characteristic chemical shifts and coupling patterns for the

vinyl and propyl groups. [8]* Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for

confirming the presence of key functional groups, such as the C=O stretch of the ester

(around 1720-1740 cm⁻¹) and the C=C stretch of the vinyl group.

Safety, Handling, and Storage
n-Propyl acrylate is a hazardous chemical that requires careful handling.

Hazards: It is a flammable liquid and vapor. [12][13]It causes skin and serious eye irritation

and may cause respiratory irritation. [3][7][13]* Handling: Work in a well-ventilated fume

hood. [4][12]Wear appropriate personal protective equipment (PPE), including chemical

safety goggles, nitrile gloves, and a lab coat. [12]Keep away from heat, sparks, and open

flames. [7]* Storage: Store the purified, inhibited monomer in a tightly sealed container in a

cool, dry, and well-ventilated area, away from direct sunlight. For long-term storage,

refrigeration is recommended to further minimize polymerization risk.

Conclusion
The successful synthesis of n-propyl acrylate hinges on a dual focus: efficiently driving the

esterification equilibrium towards product formation while simultaneously mitigating the ever-

present risk of uncontrolled polymerization. This is achieved through the strategic removal of

the water byproduct and the judicious use of polymerization inhibitors like MEHQ throughout

the reaction and purification process. Final purification via vacuum distillation is essential for

obtaining a high-purity monomer suitable for research and development applications.

Adherence to rigorous safety protocols is paramount when handling this reactive and

flammable compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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